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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

CAS Number: 7783-56-4

This technical guide provides an in-depth overview of antimony trifluoride (SbF₃), a versatile

fluorinating agent with significant applications in organic synthesis and materials science. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its properties, synthesis, applications, and safety

protocols.

Core Properties of Antimony Trifluoride
Antimony trifluoride is a white to gray, odorless crystalline solid. It is a key reagent in

inorganic and organofluorine chemistry, primarily utilized for the conversion of chloro- and

bromo-compounds to their fluorinated analogs.[1] A summary of its key physical and chemical

properties is presented below.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of antimony trifluoride are

summarized in Table 1.
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Property Value References

CAS Number 7783-56-4 [1][2]

Molecular Formula SbF₃ [1]

Molar Mass 178.76 g/mol [1]

Appearance White to gray crystalline solid [1]

Melting Point 292 °C (558 °F; 565 K) [1]

Boiling Point 376 °C (709 °F; 649 K) [1]

Density 4.379 g/cm³ [1]

Solubility in Water

385 g/100 mL (0 °C)443 g/100

mL (20 °C)562 g/100 mL (30

°C)

[1]

Solubility in Other Solvents
Soluble in methanol and

acetone; insoluble in ammonia.
[1]

Toxicological Data
Antimony trifluoride is classified as a toxic and corrosive substance.[3][4] Acute exposure can

cause severe irritation and burns to the skin, eyes, and respiratory tract.[3] Ingestion or

inhalation can lead to systemic toxic effects.[4] Key toxicological data are presented in Table 2.

Parameter Value Species References

LD₅₀ (Oral) 100 mg/kg Guinea Pig

OSHA PEL (as Sb)
0.5 mg/m³ (8-hour

TWA)
Human [3]

Synthesis and Purification
Antimony trifluoride is typically synthesized through the reaction of antimony trioxide with

hydrogen fluoride.[1] The resulting product can be purified by sublimation.
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Synthesis of Antimony Trifluoride from Antimony
Trioxide
The primary industrial and laboratory synthesis of antimony trifluoride involves the reaction of

antimony trioxide (Sb₂O₃) with anhydrous or aqueous hydrogen fluoride (HF).[1][3]

Synthesis of Antimony Trifluoride

Antimony Trioxide (Sb₂O₃)

+

Hydrogen Fluoride (HF)

Antimony Trifluoride (SbF₃) Water (H₂O)

Click to download full resolution via product page

Caption: Synthesis of Antimony Trifluoride.

Experimental Protocol: Synthesis of Antimony Trifluoride

Materials:

Antimony trioxide (Sb₂O₃)

48% aqueous hydrofluoric acid (HF)

Lead or platinum dish

Heating mantle or hot plate
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Procedure:

In a well-ventilated fume hood, place a stoichiometric amount of antimony trioxide into a lead

or platinum dish.

Slowly and carefully add a slight excess of 48% aqueous hydrofluoric acid to the dish. The

reaction is exothermic and will generate heat.

Gently heat the mixture to evaporate the water. It is crucial to maintain an excess of HF

during this step to prevent the formation of antimony oxyfluorides.

Continue heating until a dry, crystalline solid is obtained.

The crude antimony trifluoride can be further purified by sublimation.

Purification by Sublimation
For applications requiring high purity, antimony trifluoride can be purified by vacuum

sublimation. This process removes less volatile impurities such as oxides and oxyfluorides.

Experimental Protocol: Purification of Antimony Trifluoride by Sublimation

Materials:

Crude antimony trifluoride

Sublimation apparatus

Vacuum pump

Heating mantle

Procedure:

Place the crude antimony trifluoride in the bottom of the sublimation apparatus.

Assemble the apparatus and connect it to a vacuum pump.

Evacuate the system to a pressure of approximately 1-10 mmHg.
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Gently heat the bottom of the apparatus using a heating mantle.

The antimony trifluoride will sublime and deposit as pure crystals on the cold finger or the

cooler upper surfaces of the apparatus.

Once the sublimation is complete, allow the apparatus to cool to room temperature under

vacuum before carefully collecting the purified crystals.

Applications in Organic Synthesis: The Swarts
Reaction
A primary application of antimony trifluoride is as a fluorinating agent in the Swarts reaction.

[5][6] This reaction is a halogen exchange process, typically converting alkyl chlorides or

bromides to alkyl fluorides.[5] The reaction is often catalyzed by the addition of antimony

pentachloride (SbCl₅) or chlorine, which generates the more reactive species, SbCl₂F₃.[1]

The Swarts Reaction

Alkyl Chloride (R-Cl)

+

Antimony Trifluoride (SbF₃) SbCl₅ or Cl₂ (catalyst)

Alkyl Fluoride (R-F) Antimony Trichloride (SbCl₃)

Click to download full resolution via product page

Caption: The Swarts Reaction.

Experimental Protocol: Fluorination of Benzotrichloride to Benzotrifluoride
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Materials:

Benzotrichloride (C₆H₅CCl₃)

Antimony trifluoride (SbF₃)

Antimony pentachloride (SbCl₅) (catalyst)

Reaction flask equipped with a reflux condenser and a distillation setup

Procedure:

In a fume hood, charge a reaction flask with benzotrichloride and a catalytic amount of

antimony pentachloride.

Add a stoichiometric amount of antimony trifluoride to the flask.

Heat the reaction mixture gently. The reaction is typically exothermic and may require initial

cooling.

Once the initial reaction subsides, continue heating to drive the reaction to completion. The

progress of the reaction can be monitored by the distillation of the lower-boiling

benzotrifluoride.

The product, benzotrifluoride, is collected by fractional distillation.

The residue, primarily antimony trichloride, can be recycled.

Safety and Handling
Antimony trifluoride is a hazardous chemical that requires careful handling in a laboratory

setting.[4][7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[7]

Skin Protection: A lab coat, and gloves (nitrile or neoprene) should be worn.[7]
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Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is

a risk of dust formation, a respirator with a particulate filter is necessary.[8]

Handling and Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[4][7]

Keep away from incompatible materials such as strong acids and oxidizing agents.

Avoid contact with moisture, as it can hydrolyze to form hydrogen fluoride.[3]

First Aid Measures:

Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and

seek medical attention.[2]

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,

holding the eyelids open, and seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Biological Effects and Relevance to Drug
Development
While not directly used as a therapeutic agent, the chemistry of antimony trifluoride is

relevant to drug development, particularly in the synthesis of fluorinated organic molecules. The

introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic

properties of a drug candidate, including its metabolic stability, lipophilicity, and binding affinity.

The toxicity of antimony compounds is a critical consideration. Antimony can affect the

cardiovascular, respiratory, and gastrointestinal systems. Chronic exposure may lead to long-

term health effects. Therefore, any potential for antimony contamination in a final

pharmaceutical product must be rigorously controlled and minimized.
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Conclusion
Antimony trifluoride is a powerful and important reagent in fluorine chemistry. Its ability to

efficiently replace other halogens with fluorine via the Swarts reaction has made it a valuable

tool in both industrial and academic research. A thorough understanding of its properties,

synthesis, and safe handling procedures is essential for its effective and responsible use in the

laboratory. The information and protocols provided in this guide are intended to support

researchers in harnessing the synthetic utility of antimony trifluoride while maintaining the

highest standards of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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